Cas no 89112-40-3 (Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-)
89112-40-3 structure
Product Name:Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-
CAS No:89112-40-3
MF:C18H17N3O
MW:291.347083806992
CID:611878
PubChem ID:136220765
Update Time:2025-04-19
Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-
- 6-[2-amino-4-(4-methylphenyl)-1H-pyrimidin-6-ylidene]-4-methylcyclohexa-2,4-dien-1-one
- 89112-40-3
- 2-[2-amino-6-(4-methylphenyl)pyrimidin-4-yl]-4-methylphenol
- 6-[2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-ylidene]-4-methylcyclohexa-2,4-dien-1-one
- DTXSID10751834
- 2-(2-Amino-6-p-tolylpyrimidin-4-yl)-4-methylphenol
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- Inchi: 1S/C18H17N3O/c1-11-3-6-13(7-4-11)15-10-16(21-18(19)20-15)14-9-12(2)5-8-17(14)22/h3-10,22H,1-2H3,(H2,19,20,21)
- InChI Key: PTXNIQUNXWDSIP-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)C=C1C1C=C(C2C=CC(C)=CC=2)N=C(N)N=1
Computed Properties
- Exact Mass: 291.137162174g/mol
- Monoisotopic Mass: 291.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 72Ų
Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
89112-40-3 (Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-) Related Products
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